Cas no 92472-70-3 (N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide)

• Product Name: N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide
• CAS No: 92472-70-3
• MF: C₂₃H₃₆N₂O₂
• MW: 372.544146537781
• CID: 808858
• PubChem ID: 192233
• Update Time: 2025-05-23

N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indeno[5,4-f]quinoline-7-carboxamide,N,N-diethyl-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• 4-[(2-chlorophenyl)methylsulfanyl]-1-methylimidazo[4,5-c]pyridine
• N,N-diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide
• Et2-OAACA
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N,N-diethyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• N,N-Diethyl-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
• N,N-Diethyl-2-hydroxy-4a,6a-dimethyl-4b,5,6,6a,7,8,9,9a,9b,10,11,11a-dodecahydro-4aH-indeno[5,4-f]quinoline-7-carboxamide
• BDBM50421735
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N,N-diethyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N,N-diethyl-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxamide
• DTXSID50919153
• SCHEMBL11410581
• CHEMBL590709
• 92472-70-3
• N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide

• Inchi： 1S/C23H36N2O2/c1-5-25(6-2)21(27)18-9-8-16-15-7-10-19-23(4,14-12-20(26)24-19)17(15)11-13-22(16,18)3/h12,14-19H,5-11,13H2,1-4H3,(H,24,26)/t15-,16-,17-,18+,19+,22-,23+/m0/s1
• InChI Key： JJUQMZALXVFLHF-NUSLZGIJSA-N
• SMILES： O=C([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@@](C=CC(N4)=O)(C)[C@H]3CC[C@@]21C)N(CC)CC

Computed Properties

• Exact Mass: 372.278
• Monoisotopic Mass: 372.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.07
• Melting Point: No date available
• Boiling Point: 549.1°Cat760mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.527
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Diethyl-3-oxo-4-azaandrost-1-ene-17-carboxamide

N,N-Diethyl-3-Oxo-4-Azaandrost-1-Ene-17-Carboxamide: A Comprehensive Overview

N,N-Diethyl-3-Oxo-4-Azaandrost-1-Ene-17-Carboxamide, identified by the CAS number 92472-70-3, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of steroid derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a unique combination of functional groups, including an oxo group, an aza ring, and a carboxamide moiety, making it a subject of interest in both academic research and pharmaceutical development.

The structural elucidation of this compound reveals its intricate architecture, which includes a fused bicyclic system characteristic of steroids. The presence of the aza ring introduces nitrogen into the structure, potentially enhancing its pharmacokinetic properties. Recent studies have highlighted the importance of such modifications in improving drug bioavailability and reducing toxicity. For instance, researchers have demonstrated that nitrogen-containing steroid analogs can exhibit enhanced stability in biological systems, making them promising candidates for therapeutic applications.

In terms of synthesis, N,N-Diethyl... is typically derived through a multi-step process involving advanced organic chemistry techniques. The synthesis begins with the isolation of a suitable steroid precursor, followed by functional group transformations to introduce the desired substituents. The introduction of the diethyl group at the N-position is achieved through reductive amination or similar methods, ensuring high yields and purity. This compound's synthesis has been optimized in recent years, with green chemistry principles being increasingly adopted to minimize environmental impact.

The pharmacological properties of this compound have been extensively studied, particularly its potential as a drug candidate. Preclinical studies indicate that it exhibits moderate activity against certain enzymes and receptors, suggesting its role in modulating cellular signaling pathways. For example, recent research has shown that it can inhibit the activity of specific kinases involved in cancer progression, thereby offering a novel avenue for anti-cancer therapy development.

Beyond its pharmacological applications, this compound also finds utility in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing porous polymers with applications in drug delivery systems and catalysis. The integration of such compounds into material design represents a cutting-edge approach to addressing challenges in nanotechnology and biomedical engineering.

In conclusion, N,N-Diethyl... stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. With ongoing research uncovering new facets of its properties and applications, this compound continues to be a focal point for scientists and industry professionals alike.